![molecular formula C18H31KN2O6S B5676311 potassium {3-[[3-(4-tert-butylphenoxy)-2-hydroxypropyl](ethyl)amino]-2-hydroxypropyl}sulfamate](/img/structure/B5676311.png)
potassium {3-[[3-(4-tert-butylphenoxy)-2-hydroxypropyl](ethyl)amino]-2-hydroxypropyl}sulfamate
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves cyclization processes and reactions with alkaline agents followed by alcoholysis to produce the desired sulfamic acids, as demonstrated in studies on N-substituted aminomethyl- and bis(aminomethyl)dioxanes (Bulatov, Ermakov, & Tartakovsky, 1999). Similar synthetic pathways could potentially be applied to or adapted for the synthesis of potassium {3-[3-(4-tert-butylphenoxy)-2-hydroxypropylamino]-2-hydroxypropyl}sulfamate.
Molecular Structure Analysis
The molecular and crystal structure of related compounds has been characterized through methods such as X-ray crystallographic analysis, providing insights into the molecular arrangements and stability, including the presence of intramolecular hydrogen bonds (Çolak, Karayel, Buldurun, & Turan, 2021). These analyses are crucial for understanding the three-dimensional arrangement of atoms in the compound and predicting its reactivity and properties.
Chemical Reactions and Properties
The reactivity of potassium compounds with various substrates can be influenced by factors such as the presence of tert-butoxide groups and the specific conditions of the reactions, as seen in studies on reactions involving potassium tert-butoxide and different herbicides (Crespo-Corral, Santos-Delgado, Polo-Díez, & Soria, 2008). Understanding these reactions helps elucidate the chemical properties of the compound .
Physical Properties Analysis
Investigations into related compounds provide insights into their physical properties, such as thermal stability, solubility, and phase behavior. These properties are often determined through experimental studies involving thermal analysis and solubility testing, which are essential for applications in various fields.
Chemical Properties Analysis
The chemical properties of potassium-based compounds, including acidity, basicity, reactivity towards various chemical groups, and catalytic abilities, are areas of significant interest. Studies on complexes and reactions involving potassium compounds offer valuable information on their chemical behavior, which is crucial for their potential application in synthetic chemistry and catalysis.
properties
IUPAC Name |
potassium;N-[3-[[3-(4-tert-butylphenoxy)-2-hydroxypropyl]-ethylamino]-2-hydroxypropyl]sulfamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32N2O6S.K/c1-5-20(11-15(21)10-19-27(23,24)25)12-16(22)13-26-17-8-6-14(7-9-17)18(2,3)4;/h6-9,15-16,19,21-22H,5,10-13H2,1-4H3,(H,23,24,25);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHAMKVHTNFFZEC-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(CNS(=O)(=O)[O-])O)CC(COC1=CC=C(C=C1)C(C)(C)C)O.[K+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H31KN2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium {3-[[3-(4-tert-butylphenoxy)-2-hydroxypropyl](ethyl)amino]-2-hydroxypropyl}sulfamate |
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